Cas no 86892-33-3 (Quinazoline, 2,6-dichloro-4-(2-chlorophenyl)-)

Quinazoline, 2,6-dichloro-4-(2-chlorophenyl)- structure
86892-33-3 structure
Product Name:Quinazoline, 2,6-dichloro-4-(2-chlorophenyl)-
CAS No:86892-33-3
MF:C14H7Cl3N2
MW:309.577780008316
CID:660223
PubChem ID:13033156
Update Time:2025-04-19

Quinazoline, 2,6-dichloro-4-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline, 2,6-dichloro-4-(2-chlorophenyl)-
    • 2,6-dichloro-4-(2-chlorophenyl)quinazoline
    • DTXSID30515819
    • 86892-33-3
    • SCHEMBL11015151
    • Inchi: 1S/C14H7Cl3N2/c15-8-5-6-12-10(7-8)13(19-14(17)18-12)9-3-1-2-4-11(9)16/h1-7H
    • InChI Key: MCSRECZYDQTJSD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C2C=C(C=CC=2N=C(N=1)Cl)Cl

Computed Properties

  • Exact Mass: 307.967481g/mol
  • Monoisotopic Mass: 307.967481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 25.8Ų
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